Cas no 61666-00-0 (Propanoic acid, 2-methyl-, 1-phenyl-1,4-pentadienyl ester)

• Product Name: Propanoic acid, 2-methyl-, 1-phenyl-1,4-pentadienyl ester
• CAS No: 61666-00-0
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 470904
• PubChem ID: 71393633
• Update Time: 2025-04-19

Propanoic acid, 2-methyl-, 1-phenyl-1,4-pentadienyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-, 1-phenyl-1,4-pentadienyl ester
• 1-phenylpenta-1,4-dienyl 2-methylpropanoate
• DTXSID80815391
• 1-Phenylpenta-1,4-dien-1-yl 2-methylpropanoate
• 61666-00-0

• Inchi： 1S/C15H18O2/c1-4-5-11-14(17-15(16)12(2)3)13-9-7-6-8-10-13/h4,6-12H,1,5H2,2-3H3
• InChI Key： ZFMHXGSYQXTULF-UHFFFAOYSA-N
• SMILES： O(C(=CCC=C)C1C=CC=CC=1)C(C(C)C)=O

Computed Properties

• Exact Mass: 230.13074
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3